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Compound of Interest

Compound Name: SM-102

Cat. No.: B3025710

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for the handling of SM-102, an ionizable amino lipid utilized in the
formation of lipid nanoparticles for mRNA delivery.[1][2] Adherence to these procedural steps is
critical for laboratory safety and experimental success.

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE is the primary defense against potential exposure to
SM-102.[3] Based on the hazardous properties of SM-102, the following PPE is mandatory.

Summary of Recommended Personal Protective Equipment (PPE) for SM-102
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PPE Category Specification Rationale

. . Protects against splashes
Safety goggles with side-
and aerosols that can

Eye Protection shields or a face shield.[4] .
[5] cause serious eye
irritation.[5][6]
Chemical-resistant gloves Prevents skin contact which

Hand Protection o L
(e.g., nitrile rubber).[3] can cause skin irritation.[5][6]

Laboratory coat, long-sleeved ) ]
_ _ _ _ Protects against skin exposure
Body Protection clothing, or chemical-resistant

) from spills or splashes.
suit.[3][7]

| Respiratory Protection | Use in a well-ventilated area or a chemical fume hood.[7] A suitable
respirator may be required for large quantities or in case of aerosol formation.[5] | SM-102 can
be harmful if inhaled.[1] |

Health and Safety Hazards

Understanding the hazards associated with SM-102 is crucial for safe handling. It is a
flammable liquid and vapor.[6] It is harmful if swallowed and causes skin and serious eye
irritation.[5][6] One safety data sheet also indicates that SM-102 is suspected of causing cancer
and of damaging fertility or the unborn child, and may cause damage to organs through
prolonged or repeated exposure.[1]

Hazard Classification of SM-102
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Hazard Category

Physical Hazard

GHS Classification

Flammable Liquid
Category 2

Precautionary Statement

Keep away from heat,
sparks, open flames, and
hot surfaces. No smoking.
Keep container tightly
closed.[6]

Health Hazard

Acute Toxicity, Oral Category 4

Do not eat, drink or smoke
when using this product. Wash
hands thoroughly after
handling.[4][5]

Skin Irritation Category 2

Wear protective gloves. If on
skin: Wash with plenty of soap

and water.[5]

Eye Irritation Category 2A

Wear eye protection/face
protection. If in eyes: Rinse
cautiously with water for
several minutes. Remove
contact lenses, if present and

easy to do. Continue rinsing.[1]

[5]

Carcinogenicity Category 2

(Suspected)

Obtain special instructions
before use. Do not handle until
all safety precautions have

been read and understood.[1]

Reproductive Toxicity Category
2 (Suspected)

Obtain special instructions
before use. Do not handle until
all safety precautions have

been read and understood.[1]

| | Specific Target Organ Toxicity (Repeated Exposure) | Do not breathe
dust/fume/gas/mist/vapors/spray.[1] |

Operational and Disposal Plans
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A systematic approach to handling and disposal is essential to minimize risks and ensure
regulatory compliance.

Experimental Workflow for Handling SM-102
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Caption: A flowchart illustrating the procedural steps for safely handling SM-102 in a laboratory
setting.

Detailed Methodologies
Storage:

SM-102 should be stored in a tightly sealed container in a cool, well-ventilated area, away from
direct sunlight and sources of ignition.[7] The recommended storage temperature is -20°C.[7][8]

Handling:

Always work in a well-ventilated area or a chemical fume hood to avoid inhalation of vapors.

[7]

Prevent the formation of aerosols.[1]

Keep the container tightly closed when not in use.[6]

Ground and bond the container and receiving equipment to prevent static discharge.[6]

Avoid contact with skin and eyes by wearing the appropriate PPE.[4]
First Aid Measures:

« If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If breathing has
stopped, give artificial respiration. Seek medical attention.[7]

 In case of skin contact: Immediately wash the skin with plenty of soap and water for at least
15 minutes. Remove contaminated clothing and shoes. Seek medical attention if irritation
persists.[7]

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek medical attention.[1][7]

« If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[7]
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Spill Management:

In the event of a spill, evacuate the area and ensure adequate ventilation.[7] Remove all
sources of ignition.[4] Wear appropriate PPE, including respiratory protection. Absorb the spill
with a non-combustible, inert material such as sand, earth, or universal binders.[6][7] Collect
the absorbed material and place it in a suitable container for disposal.[7] Decontaminate the
spill area with alcohol.[7]

Disposal:

Dispose of SM-102 and any contaminated materials as hazardous waste in accordance with
local, state, and federal regulations.[4] Do not allow the product to enter drains or waterways.
[1][6] Uncleaned packaging should also be disposed of according to official regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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